Cas no 1261499-46-0 (5-(Difluoromethoxy)-2-fluorobenzenesulfonamide)

5-(Difluoromethoxy)-2-fluorobenzenesulfonamide is a fluorinated benzenesulfonamide derivative characterized by its unique difluoromethoxy and fluorine substituents. These functional groups enhance its electronic properties and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's sulfonamide moiety provides potential for hydrogen bonding and interactions with biological targets, while the difluoromethoxy group improves lipophilicity and bioavailability. Its structural features suggest utility in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for research applications. Further studies may explore its specific pharmacological or chemical applications.

5-(Difluoromethoxy)-2-fluorobenzenesulfonamide structure

1261499-46-0 structure

Product Name:5-(Difluoromethoxy)-2-fluorobenzenesulfonamide

CAS No:1261499-46-0

MF:C₇H₆F₃NO₃S

MW:241.187651157379

CID:4989145

Update Time:2025-10-05

5-(Difluoromethoxy)-2-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- 5-(Difluoromethoxy)-2-fluorobenzenesulfonamide
- Inchi： 1S/C7H6F3NO3S/c8-5-2-1-4(14-7(9)10)3-6(5)15(11,12)13/h1-3,7H,(H2,11,12,13)
- InChI Key： PGMIGDBMLJNVHI-UHFFFAOYSA-N
- SMILES： S(C1C(=CC=C(C=1)OC(F)F)F)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 303
XLogP3: 1.5
Topological Polar Surface Area: 77.8

5-(Difluoromethoxy)-2-fluorobenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013000748-250mg	5-(Difluoromethoxy)-2-fluorobenzenesulfonamide	1261499-46-0	97%	250mg	$475.20	2023-09-03
Alichem	A013000748-500mg	5-(Difluoromethoxy)-2-fluorobenzenesulfonamide	1261499-46-0	97%	500mg	$790.55	2023-09-03
Alichem	A013000748-1g	5-(Difluoromethoxy)-2-fluorobenzenesulfonamide	1261499-46-0	97%	1g	$1490.00	2023-09-03